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Compound of Interest

Compound Name: Methyl Pentadecanoate

Cat. No.: B153903

Essential Safety and Handling Guide for Methyl
Pentadecanoate

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Methyl Pentadecanoate, tailored for research and drug development professionals.
Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification

Methyl Pentadecanoate is a fatty acid methyl ester. While some safety data sheets (SDS)
classify the substance as not hazardous, others indicate it can cause serious eye damage|[1]
[2]. Due to this conflicting information, a cautious approach is mandatory. The primary identified
hazard is the risk of serious eye damage upon contact[1]. It is also considered a combustible
liquid[2][3].

GHS Hazard Classification:
e Hazard Statement: H318 - Causes serious eye damage[1][2].
» Signal Word: Danger[1][2].

e Pictogram: GHSO05 (Corrosion)[1][2].
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to mitigate exposure risks. The following equipment

should be worn when handling Methyl Pentadecanoate.

Protection Type

Required PPE

Rationale & Specifications

Eye/Face Protection

Chemical safety goggles or
safety glasses with side
shields[1][3].

To prevent contact with eyes,
which can cause serious

damage[1].

Skin Protection

Chemical-resistant gloves
(e.g., Neoprene, Nitrile rubber)
tested to EN 374[1][3].

To prevent skin contact. Glove
suitability and durability
depend on the frequency and

duration of use[3].

Lab coat or protective overalls.

To protect personal clothing
and skin from splashes or

spills.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation[4][5].

In case of inadequate
ventilation or the generation of
mists/aerosols, use an
appropriate NIOSH-certified
respirator[1][3].

Operational Plan: Handling and Storage

A systematic approach to handling and storage minimizes risks.

Engineering Controls:

e Work in a well-ventilated area. The use of local exhaust ventilation (e.g., a chemical fume

hood) is recommended to control exposure[1][3].

* An eyewash station should be readily accessible in the immediate work area[3].

Procedural Guidance for Handling:
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» Preparation: Before handling, ensure all required PPE is correctly worn. Clearly label all
containers|[3].

» Handling: Avoid all personal contact, including inhalation of vapors or mists[3]. Prevent
contact with eyes and skin.

o Hygiene: Wash hands thoroughly with soap and water after handling[1][3]. Do not eat, drink,
or smoke in work areas[1][3]. Remove contaminated clothing and PPE before entering eating
areas[1].

e Avoid Incompatibilities: Keep away from strong oxidizing agents[6].

Storage Plan:

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area[3][6].
o Keep away from food, drink, and animal feedingstuffs[1].

» Protect containers from physical damage and check regularly for leaks|[3].

o Recommended storage temperatures can be as low as -20°C to -80°C for long-term stability
of stock solutions[7].

Disposal Plan

All chemical waste must be managed in accordance with local, state, and federal regulations[3]

[8].
Waste Categorization:

o While some sources state the product is not classified as hazardous waste, it is crucial to
consult local regulations[6].

o Contaminated materials (e.g., absorbent pads, gloves, empty containers) should be handled
as hazardous waste.

Disposal Procedure:
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o Collection: Collect waste Methyl Pentadecanoate and contaminated materials in
designated, properly labeled, and sealed containers[3]. Do not mix with other waste|[8].

» Consultation: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed waste management authority for specific disposal instructions[3].

» Method: Disposal options may include recycling, incineration at an approved site, or
landfilling, as permitted by regulations[3]. Do not allow the substance to enter drains or
sewer systems[1][4][6].

Quantitative Data Summary

The following table summarizes key physical and chemical properties of Methyl

Pentadecanoate.
Property Value
CAS Number 7132-64-1[1][2]
Molecular Formula CH3(CH2)13C02CH3[2]
Molecular Weight 256.42 g/mol [2]
Physical State Fluid / Liquid[4]
Melting Point 18 — 19 °C[4]
Boiling Point 141 - 142 °C[4]
Flash Point > 110 °C (> 230 °F)[4]
Specific Gravity 0.862[3]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.
First Aid Measures:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER
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or doctor[1].

o Skin Contact: Remove contaminated clothing. Flush skin and hair with running water and
soap if available[3]. Seek medical attention if irritation occurs[3].

 Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention[4][6].

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur or if large amounts are ingested[5][6]. Do NOT induce
vomiting[1].

Accidental Release Measures (Spills):
o Evacuate: Clear the area of personnel and move upwind[3].
« Control Ignition: Eliminate all ignition sources. No smoking or naked lights[3].

o Containment: Wear appropriate PPE. Prevent the spill from entering drains or waterways by
covering drains or using containment booms[1][3].

o Clean-up: Absorb the spill with inert material such as sand, earth, or vermiculite. Collect the
absorbed material into a suitable, labeled container for disposal[3].

o Ventilation: Ventilate the affected area[1].

Workflow for Safe Handling of Methyl
Pentadecanoate
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3. Storage

Store in Tightly Place in Cool, Dry,
Sealed Container Ventilated Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Methyl
Pentadecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153903#personal-protective-equipment-for-handling-
methyl-pentadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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